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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of N-
Ethylacetamide

Introduction
N-Ethylacetamide (IUPAC name: N-ethylethanamide) is a member of the acetamide class of

organic compounds, characterized by an ethyl group attached to the nitrogen atom of an

acetamide molecule.[1] It is a valuable organic intermediate and solvent used in various

applications, including organic synthesis, and as a model for studying the properties of

polyamides like nylon.[1][2] This document provides a comprehensive overview of its

fundamental chemical and physical properties, synthesis methodologies, and relevant

experimental protocols, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The core physicochemical properties of N-Ethylacetamide are summarized below. These

values are critical for understanding its behavior in various experimental and industrial settings.

Table 1: Core Physicochemical Properties of N-Ethylacetamide
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Property Value Source(s)

Molecular Formula C₄H₉NO [1][3][4]

Molecular Weight 87.12 g/mol [1][3][4][5]

CAS Number 625-50-3 [1][3][4][6]

Appearance
Colorless liquid or low-melting-

point solid
[2][3][7]

Melting Point -32 °C [1][4][8][9]

Boiling Point
205-209 °C at 760 mmHg 90-

92 °C at 8 mmHg
[10][11] [1][3][4][8]

Density 0.924 g/mL at 25 °C [3][4][8][9]

Refractive Index (n²⁰/D) 1.433 [3][4][8][9]

Water Solubility Fully miscible [4][9][12][13]

LogP (Octanol-Water Partition

Coefficient)
-0.1 to -0.52 (estimated) [4][5][10]

pKa (Strongest Acidic) 16.46 - 16.62 (predicted) [4][10]

Vapor Pressure 0.256 mmHg at 25 °C [9][12]

Flash Point 106.67 °C (224 °F) [4][8][9][14]

SMILES String CCNC(C)=O [3][15]

InChI Key
PMDCZENCAXMSOU-

UHFFFAOYSA-N
[3][15]

Visualization of Molecular Interactions and
Synthesis
The physical properties of N-Ethylacetamide, such as its high boiling point and water solubility,

are heavily influenced by its ability to form hydrogen bonds. Its synthesis is commonly achieved

through nucleophilic acyl substitution.
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Diagram 1: Hydrogen Bonding in N-Ethylacetamide
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Caption: Intermolecular hydrogen bonding between two N-Ethylacetamide molecules.
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Diagram 2: Synthesis of N-Ethylacetamide

Reactants

Process

Products

Ethylamine
(CH₃CH₂NH₂)

Nucleophilic Acyl Substitution
(in anhydrous solvent, 0-5°C)

Acetyl Chloride
(CH₃COCl)

N-Ethylacetamide
(CH₃CONHC₂H₅)

Hydrochloric Acid
(HCl)

Byproduct

Click to download full resolution via product page

Caption: Reaction workflow for the synthesis of N-Ethylacetamide.

Experimental Protocols
Synthesis of N-Ethylacetamide via Acylation of
Ethylamine
This is a standard and widely used laboratory method for preparing N-Ethylacetamide.[16]

The reaction involves the nucleophilic attack of ethylamine on the carbonyl carbon of an

acylating agent like acetyl chloride or acetic anhydride.[2][16]

Materials and Reagents:

Ethylamine (CH₃CH₂NH₂)

Acetyl chloride (CH₃COCl) or Acetic anhydride ((CH₃CO)₂O)
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Anhydrous solvent (e.g., diethyl ether, dichloromethane)

Base (e.g., triethylamine or pyridine, optional to neutralize HCl byproduct)[2]

Aqueous sodium bicarbonate (for workup)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, and distillation apparatus.

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve ethylamine in an appropriate volume of anhydrous diethyl ether.[2]

Cooling: Cool the solution to 0-5 °C using an ice bath. This is crucial as the reaction is highly

exothermic.[16]

Acylation: Slowly add acetyl chloride (or acetic anhydride) dropwise from the dropping funnel

to the cooled ethylamine solution while stirring vigorously. Maintain the temperature below 10

°C throughout the addition.[2]

Reaction Completion: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Continue stirring for 1-2 hours to ensure the reaction

goes to completion.[2]

Workup:

Carefully neutralize the excess acid and the HCl byproduct by slowly adding aqueous

sodium bicarbonate solution until effervescence ceases.[2]

Transfer the mixture to a separatory funnel. Extract the aqueous layer with

dichloromethane or diethyl ether.

Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]

Purification:
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Filter off the drying agent.

Remove the solvent from the filtrate using a rotary evaporator.

Purify the resulting crude N-Ethylacetamide by vacuum distillation (boiling point 90-92 °C

at 8 mmHg) to obtain the final product.[3][8]

General Protocol for Physical Property Determination
a) Melting and Boiling Point Determination:

Melting Point: The melting point of N-Ethylacetamide, which is below room temperature (-32

°C), is typically determined using a low-temperature thermometer or a cryostat. The sample

is cooled until it solidifies, and then slowly warmed. The temperature at which the solid

completely transitions to a liquid is recorded as the melting point.

Boiling Point: The boiling point is determined using a distillation apparatus. The liquid is

heated, and the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure (and at which the vapor and liquid phases are in equilibrium) is

recorded. For substances like N-Ethylacetamide that have high boiling points at

atmospheric pressure, vacuum distillation is often employed to prevent decomposition, and

the boiling point is reported at a specific reduced pressure (e.g., 8 mmHg).[4]

b) Solubility Determination:

Qualitative solubility ("fully miscible") is determined by adding a small amount of N-
Ethylacetamide to water at a specific temperature (e.g., 25 °C) and observing if it forms a

single homogeneous phase.[4]

Quantitative kinetic solubility can be measured by preparing a supersaturated solution of the

compound in a buffer (e.g., phosphate-buffered saline at pH 7.4), allowing it to equilibrate,

and then measuring the concentration of the dissolved compound in the filtered supernatant,

often using techniques like HPLC or UV-Vis spectroscopy.[17]

c) Refractive Index Measurement:
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The refractive index is measured using a refractometer (e.g., an Abbé refractometer). A few

drops of the liquid sample are placed on the prism, and the instrument measures the extent

to which light is bent (refracted) as it passes through the sample. The measurement is

typically performed at a standard temperature (20 °C) using the sodium D-line (589 nm).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Ethylacetamide basic chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214281#n-ethylacetamide-basic-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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